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Compound of Interest

Compound Name: Methacrylonitrile

Cat. No.: B127562

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the fundamental chemical
properties of methacrylonitrile. The information is presented in a clear and concise format,
with quantitative data summarized in structured tables for easy comparison. Detailed
experimental methodologies and visual representations of key processes are included to
support researchers and scientists in their understanding and application of this compound.

Core Chemical and Physical Properties

Methacrylonitrile, also known as 2-methyl-2-propenenitrile, is an unsaturated aliphatic nitrile
with the chemical formula C4HsN.[1] It is a clear, colorless to slightly yellow liquid with a
characteristic bitter almond-like odor.[1][2] This compound is widely utilized in the production of
polymers, including homopolymers, copolymers, elastomers, and plastics. It also serves as a
crucial intermediate in the synthesis of various organic compounds such as acids, amides,
amines, and esters.[3]

Physicochemical Data

The core physicochemical properties of methacrylonitrile are summarized in the table below,
providing a quick reference for key quantitative data.
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Property Value References
Molecular Formula CaHsN [4]
Molecular Weight 67.09 g/mol [4]
Density 0.8001 g/mL at 20 °C (68 °F) [5][6]
Boiling Point 90-92 °C (194-198 °F) at 760 1]
mmHg
Melting Point -35.8 °C (-32.4 °F) [1]
Vapor Pressure 71 mmHg at 25 °C (77 °F) [1]
Water Solubility 2.57 g/100 mL at 20 °C [1]
Flash Point 12 °C (54 °F) (closed cup) [2]
Refractive Index 1.400 at 20 °C [2]

Safety and Handling

Methacrylonitrile is a highly flammable and toxic compound.[5] It is harmful if swallowed,
inhaled, or absorbed through the skin.[7] The vapor can form explosive mixtures with air and
may travel a considerable distance to an ignition source.[6] Due to its reactivity, commercial
preparations are typically stabilized with inhibitors like hydroquinone monomethyl ether
(MEHQ) to prevent spontaneous polymerization.[8] Proper personal protective equipment
(PPE), including gloves, goggles, and respiratory protection, should always be used when
handling this chemical.[7]

Key Experimental Protocols

This section details standardized methodologies for determining some of the fundamental
properties of methacrylonitrile.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. A common laboratory method for determining the boiling point of a small liquid
sample is the capillary tube method.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://store.astm.org/e1863-18.html
https://store.astm.org/e1863-18.html
https://pubchem.ncbi.nlm.nih.gov/compound/Methacrylonitrile
https://ez.restek.com/compound/view/de/126-98-7/Methacrylonitrile
https://ez.restek.com/compound/view/en/126-98-7/Methacrylonitrile
https://www.nemi.gov/methods/method_summary/5243/
https://ez.restek.com/compound/view/fr/126-98-7/Methacrylonitrile
https://ez.restek.com/compound/view/en/126-98-7/Methacrylonitrile
https://ez.restek.com/compound/view/en/126-98-7/Methacrylonitrile
https://ez.restek.com/compound/view/en/126-98-7/Methacrylonitrile
https://www.nemi.gov/methods/method_summary/5243/
https://www.nemi.gov/methods/method_summary/5243/
https://www.benchchem.com/product/b127562?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Methacrylonitrile
https://ez.restek.com/compound/view/ja/126-98-7/Methacrylonitrile
https://ez.restek.com/compound/view/de/126-98-7/Methacrylonitrile
https://www.researchgate.net/publication/10938058_Micro_determination_of_acrylonitrile_in_ambient_air_by_gas_chromatography
https://ez.restek.com/compound/view/ja/126-98-7/Methacrylonitrile
https://www.benchchem.com/product/b127562?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b127562?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Methodology:

o Sample Preparation: A small amount of the liquid sample (a few milliliters) is placed into a
small test tube or fusion tube.

o Capillary Tube Insertion: A capillary tube, sealed at one end, is inverted and placed into the
liquid in the test tube.

e Heating: The test tube assembly is attached to a thermometer and heated in a controlled
manner, typically using a Thiele tube or a melting point apparatus with a heating block. The
heating bath can contain a high-boiling point liquid like mineral oil.

e Observation: As the temperature rises, a stream of bubbles will emerge from the open end of
the capillary tube. The heat source is then removed.

e Boiling Point Determination: The temperature at which the bubbling stops and the liquid
begins to be drawn back into the capillary tube is recorded as the boiling point.

Click to download full resolution via product page

Boiling Point Determination Workflow

Determination of Melting Point

For compounds that are solid at room temperature, the melting point is a crucial physical
property for identification and purity assessment. Methacrylonitrile is a liquid at room
temperature, but this protocol is provided for general reference for related solid compounds.

Methodology:

o Sample Preparation: A small amount of the solid sample is finely powdered.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b127562?utm_src=pdf-body-img
https://www.benchchem.com/product/b127562?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b127562?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e Capillary Loading: The powdered sample is packed into a capillary tube, sealed at one end,
to a height of a few millimeters.

e Apparatus Setup: The capillary tube is placed in a melting point apparatus, which consists of
a heated block with a thermometer or an electronic temperature sensor.

o Heating and Observation: The sample is heated at a slow, controlled rate. The temperature
at which the first drop of liquid appears is recorded as the beginning of the melting range.

» Melting Point Range: The temperature at which the entire solid has turned into a clear liquid
is recorded as the end of the melting range. For a pure compound, this range is typically

narrow.

Determination of Solubility

The solubility of a substance in a particular solvent is a measure of the maximum amount of
that substance that can dissolve in a given amount of the solvent at a specific temperature.

Methodology:

e Solvent and Solute Preparation: A known volume or mass of the solvent (e.g., water) is
placed in a container.

o Solute Addition: A known mass of the solute (methacrylonitrile) is added to the solvent.

o Equilibration: The mixture is agitated (e.g., by stirring or shaking) at a constant temperature
for a sufficient period to ensure that equilibrium is reached.

e Phase Separation: The undissolved solute is separated from the saturated solution by
filtration or centrifugation.

» Analysis: The concentration of the solute in the saturated solution is determined using a
suitable analytical technique, such as gas chromatography or spectroscopy. This
concentration represents the solubility of the substance at that temperature.

Chemical Structure and Reactivity
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Methacrylonitrile's structure, featuring a vinyl group and a nitrile group attached to the same
carbon, dictates its reactivity. The double bond and the nitrile group are the primary sites for

chemical reactions.
Chemical Structure of Methacrylonitrile

Synthesis of Methacrylonitrile

One of the common industrial methods for the synthesis of methacrylonitrile is the vapor-
phase ammoxidation of isobutylene. This process involves the reaction of isobutylene with
ammonia and oxygen in the presence of a catalyst at elevated temperatures.[8]

Vapor-Phase Ammoxidation
(Catalyst, High Temp.)

Methacrylonitrile
(CH2=C(CHs)CN)

Click to download full resolution via product page
Synthesis of Methacrylonitrile via Ammoxidation

Metabolic Pathways

The metabolism of methacrylonitrile in biological systems is complex and can proceed
through several pathways. A primary route involves the cytochrome P450 enzyme system,
particularly CYP2E1, which leads to the formation of an epoxide intermediate. This reactive
epoxide can then be detoxified or can release cyanide. Another significant pathway is the direct

conjugation with glutathione (GSH).
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Metabolic Pathways of Methacrylonitrile

The oxidative pathway is of particular toxicological interest as the liberation of cyanide is a key
mechanism of methacrylonitrile's toxicity.[8] The conjugation pathway represents a
detoxification route, leading to the excretion of mercapturic acid derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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